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Compound of Interest

Compound Name: 1,1-Cyclohexanedimethanol

Cat. No.: B1582361

Disclaimer: Safety and disposal information for 1,1-Cyclohexanedimethanol is not readily
available. This document provides guidance based on the closely related and commercially
common isomer, 1,4-Cyclohexanedimethanol (CAS No. 105-08-8). Researchers, scientists,
and drug development professionals should use this information as a guideline and exercise
caution, ensuring compliance with all applicable local, regional, and national regulations.

This guide provides essential safety and logistical information for the proper handling and
disposal of cyclohexanedimethanol isomers, focusing on operational plans and procedural
steps to ensure laboratory safety.

Immediate Safety and Handling

Before handling 1,4-Cyclohexanedimethanol, it is crucial to be familiar with its potential hazards
and the necessary safety precautions. The primary hazard associated with this chemical is
serious eye damage.[1][2]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][3]

e Hand Protection: Use proper glove removal technique to avoid skin contact. Nitrile rubber
gloves with a minimum layer thickness of 0.11 mm are recommended.[1][3]
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o Skin and Body Protection: Wear impervious clothing and boots, especially in cases of
repeated or prolonged handling.[2][4] A complete suit protecting against chemicals may be
necessary depending on the scale of work.[5]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[2]

First-Aid Measures:

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[1]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[1]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician if you feel unwell.[3][4][5]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[3][5]

Accidental Release and Spill Cleanup

In the event of a spill, the following procedures should be followed:

Evacuate Personnel: Evacuate non-essential personnel to a safe area.[1][5]
o Ensure Ventilation: Provide adequate ventilation.[5][6]

o Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing
vapors, mist, gas, or dust.[5]

o Containment: Prevent the product from entering drains.[5][6][7]

o Cleanup: For solid spills, sweep up and shovel the material. For liquid spills, absorb with an
inert material (e.g., dry sand or earth) and place in a suitable, closed container for disposal.
[4][5] Avoid creating dust.[5][7]

Fire-Fighting Measures
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While 1,4-Cyclohexanedimethanol is combustible but difficult to ignite, appropriate measures
should be in place for fire emergencies.[8]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][5]

e Specific Hazards: When heated to decomposition, it may emit acrid smoke and fumes.[2]
Vapors may be heavier than air and can spread along floors, forming explosive mixtures with
air on intense heating.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus for
firefighting if necessary.[1][3][5]

Disposal Plan and Procedures

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[9]

Step-by-Step Disposal Guidance:

» Original Containers: Whenever possible, leave the chemical in its original container.[10]
¢ No Mixing Waste: Do not mix 1,4-Cyclohexanedimethanol with other waste.

o Uncleaned Containers: Handle uncleaned containers as you would the product itself.

o Licensed Waste Disposal: Entrust the disposal of the material to a licensed waste disposal
company.[7]

« Incineration: A recommended disposal method is to mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

o Regulatory Compliance: All waste material must be disposed of in accordance with national
and local regulations.

Smaller quantities may, in some jurisdictions, be disposed of with household waste, but this
should be verified with local authorities.[10]
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Quantitative Data Summary

The following table summarizes the key quantitative data for 1,4-Cyclohexanedimethanol.

Property Value

Molecular Formula CsH1602

Molecular Weight 144.21 g/mol
Appearance White waxy solid[11]
Melting Point 41-61 °C[12]

Boiling Point 283-286 °C[12]

Density 1.0381 g/cm3 at 25 °C[12]
Flash Point 166 °C[12]

Autoignition Temperature 316 °C[2]

Water Solubility

920,000 mg/L at 20 °C[2][12]

Vapor Density

5 (Air = 1)[12]

Oral LD50 (Rat)

>3200-6400 mg/kg[2][12]

Dermal LD50 (Rat)

>2000 mg/kg[13]

Inhalation LC50 (Rat)

>1.25 mg/L (6 hours)[13]

Disposal Procedure Flowchart

The following diagram illustrates the decision-making process for the proper disposal of 1,4-

Cyclohexanedimethanol.
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Caption: Disposal workflow for 1,4-Cyclohexanedimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 1,1-
Cyclohexanedimethanol: A Guideline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582361#1-1-cyclohexanedimethanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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